Cas no 1261895-35-5 (6-(2-Chloro-4-ethoxyphenyl)-2-formylphenol)

• Product Name: 6-(2-Chloro-4-ethoxyphenyl)-2-formylphenol
• CAS No: 1261895-35-5
• MF: C₁₅H₁₃ClO₃
• MW: 276.714923620224
• MDL: MFCD18314854
• CID: 2761869
• PubChem ID: 53220596
• Update Time: 2025-10-29

6-(2-Chloro-4-ethoxyphenyl)-2-formylphenol Chemical and Physical Properties

Names and Identifiers

• 6-(2-Chloro-4-ethoxyphenyl)-2-formylphenol, 95%
• 2'-Chloro-4'-ethoxy-2-hydroxy[1,1'-biphenyl]-3-carbaldehyde
• 1261895-35-5
• DTXSID50685326
• 6-(2-CHLORO-4-ETHOXYPHENYL)-2-FORMYLPHENOL
• MFCD18314854
• 6-(2-Chloro-4-ethoxyphenyl)-2-formylphenol

• MDL： MFCD18314854
• Inchi： 1S/C15H13ClO3/c1-2-19-11-6-7-12(14(16)8-11)13-5-3-4-10(9-17)15(13)18/h3-9,18H,2H2,1H3
• InChI Key： HAKVYOMXZGPXOL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC=C(C=O)C=1O)OCC

Computed Properties

• Exact Mass: 276.0553220Da
• Monoisotopic Mass: 276.0553220Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 6-(2-Chloro-4-ethoxyphenyl)-2-formylphenol

Comprehensive Overview of 6-(2-Chloro-4-ethoxyphenyl)-2-formylphenol (CAS No. 1261895-35-5): Properties, Applications, and Innovations

6-(2-Chloro-4-ethoxyphenyl)-2-formylphenol (CAS No. 1261895-35-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a chloro-substituted phenyl ring with an ethoxy group and a formylphenol moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS number 1261895-35-5 is frequently searched in chemical databases, reflecting its relevance in modern synthetic chemistry.

Recent trends in green chemistry and sustainable synthesis have amplified interest in compounds like 6-(2-Chloro-4-ethoxyphenyl)-2-formylphenol. Researchers are exploring its potential as a building block for biodegradable materials and low-toxicity agrochemicals, aligning with global demands for eco-friendly solutions. The compound’s formyl group offers reactivity for further derivatization, a feature highlighted in patents targeting catalytic oxidation processes.

In pharmaceutical applications, CAS 1261895-35-5 is investigated for its role in designing small-molecule inhibitors, particularly in kinase-targeted therapies. Its chloro-ethoxy scaffold mimics motifs found in FDA-approved drugs, driving queries about its structure-activity relationships (SAR). Analytical techniques like HPLC-MS and NMR are commonly employed to characterize its purity, a topic frequently discussed in scientific forums.

The agrochemical sector values 6-(2-Chloro-4-ethoxyphenyl)-2-formylphenol for its potential in crop protection formulations. Searches for "chloroethoxy phenol derivatives" and "formylphenol applications" reveal growing interest in its herbicidal and fungicidal properties. Regulatory agencies emphasize its environmental fate, prompting studies on its soil degradation pathways.

From a commercial perspective, suppliers of CAS 1261895-35-5 highlight its high-purity grades (>98%) for R&D use. Optimization of large-scale synthesis methods remains a key challenge, with publications focusing on cost-effective catalysts and solvent-free reactions. These advancements address frequent search queries like "bulk suppliers of 1261895-35-5" and "synthetic routes for formylphenol derivatives".

Innovations in computational chemistry have enabled virtual screening of 6-(2-Chloro-4-ethoxyphenyl)-2-formylphenol analogs, leveraging AI-driven drug discovery platforms. This intersects with popular searches on "machine learning in molecular design", positioning the compound as a case study for digital chemistry tools. Its crystallographic data (e.g., CCDC entries) is often referenced in materials science discussions.

Quality control protocols for 1261895-35-5 emphasize ICH guidelines, with HPLC chromatograms and residual solvent analysis being critical for compliance. The compound’s storage stability under nitrogen atmosphere is another frequently searched topic, reflecting industrial handling concerns.

Future directions include exploring its photophysical properties for OLED materials and sensor technologies, areas gaining traction in nanotechnology searches. Collaborative studies between academia and manufacturers aim to expand its utility beyond traditional applications, ensuring CAS 1261895-35-5 remains a compound of enduring scientific and commercial interest.